Cas no 4655-44-1 (Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI))
4655-44-1 structure
Product Name:Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI)
CAS No:4655-44-1
MF:C13H9BrClNO2S
MW:358.638060331345
CID:331892
PubChem ID:3866708
Update Time:2025-04-19
Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI)
- 4-BROMO-N-(CHLORO-PHENYL-METHYLENE)-BENZENESULFONAMIDE
- AC1MZ450
- AG-F-59830
- Benzimidoylchloride, N-[(p-bromophenyl)sulfonyl]- (7CI,8CI)
- CTK1D7931
- N-(4-Brom-benzolsulfonyl)-benzimid-chlorid
- N-< 4-Brom-benzolsulfonyl> -benzimid-chlorid
- 4655-44-1
- DTXSID20397606
- N-(4-Bromobenzene-1-sulfonyl)benzenecarboximidoyl chloride
- N-(4-bromophenyl)sulfonylbenzenecarboximidoyl chloride
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- Inchi: 1S/C13H9BrClNO2S/c14-11-6-8-12(9-7-11)19(17,18)16-13(15)10-4-2-1-3-5-10/h1-9H
- InChI Key: CFRCKJJVYIMSFW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)S(N=C(C1C=CC=CC=1)Cl)(=O)=O
Computed Properties
- Exact Mass: 356.92267
- Monoisotopic Mass: 356.92259
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 418
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 54.9
- XLogP3: 4.5
Experimental Properties
- Density: 1.54
- Boiling Point: 463°Cat760mmHg
- Flash Point: 233.8°C
- Refractive Index: 1.629
- PSA: 46.5
Benzenecarboximidoylchloride, N-[(4-bromophenyl)sulfonyl]- (9CI) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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